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Compound of Interest

Compound Name: Arp-100

Cat. No.: B1665776 Get Quote

This technical guide provides an in-depth overview of Arp-100, a potent and selective inhibitor

of Matrix Metalloproteinase-2 (MMP-2). This document is intended for researchers, scientists,

and drug development professionals interested in the therapeutic potential and experimental

applications of Arp-100.

Core Compound Details
Arp-100 is a synthetic, small-molecule inhibitor that has demonstrated significant anti-invasive

properties in various cancer cell models. Its high selectivity for MMP-2 makes it a valuable tool

for studying the specific roles of this enzyme in physiological and pathological processes.

Physicochemical Properties
Property Value

Molecular Formula C₁₇H₂₀N₂O₅S

Molecular Weight 364.4 g/mol

Mechanism of Action and Signaling Pathways
Arp-100 exerts its biological effects through the direct inhibition of MMP-2, a zinc-dependent

endopeptidase. MMP-2 plays a critical role in the degradation of the extracellular matrix (ECM),

a key process in tumor invasion and metastasis. By inhibiting MMP-2, Arp-100 effectively

blocks the breakdown of ECM components like type IV collagen, thereby impeding cancer cell

migration and invasion.
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The signaling pathways influenced by Arp-100's inhibition of MMP-2 are central to cancer

progression. MMP-2 activity is often upregulated in malignant tumors and is associated with

increased angiogenesis and cell motility.
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Phase 1: In Vitro Characterization

Phase 2: Cellular Assays Phase 3: In Vivo Studies

Synthesize and Purify Arp-100 Determine IC50 against MMP-2 (Fluorometric Assay) Assess Selectivity against other MMPs Treat Cancer Cells with Arp-100

Measure MMP-2 Activity in Cell Lysates/Conditioned Media (Gelatin Zymography)

Evaluate Anti-Invasive Properties (Boyden Chamber Assay)

Assess Anti-Migratory Effects (Wound Healing Assay) Animal Model of Tumor Metastasis Administer Arp-100 Monitor Tumor Growth and Metastasis Histological Analysis of Tissues
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[https://www.benchchem.com/product/b1665776#arp-100-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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